![molecular formula C15H10ClN3 B2622327 9-Chloro-6-methylindolo[3,2-b]quinoxaline CAS No. 477512-78-0](/img/structure/B2622327.png)
9-Chloro-6-methylindolo[3,2-b]quinoxaline
Overview
Description
9-Chloro-6-methylindolo[3,2-b]quinoxaline is a quinoxaline derivative. It has a molecular formula of C15H10ClN3 and an average mass of 267.713 Da .
Molecular Structure Analysis
The molecular structure of 9-Chloro-6-methylindolo[3,2-b]quinoxaline consists of 15 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, and 3 nitrogen atoms .Scientific Research Applications
Optoelectronic Devices
Indoloquinoxalines, including 9-Chloro-6-methylindolo[3,2-b]quinoxaline, are used in various optoelectronic devices as sensitizers . They have properties that make them suitable for use in these devices, contributing to the advancement of optoelectronics.
Semiconductors
These compounds are also used as semiconductors . Their unique electronic properties make them ideal for use in semiconductor devices, playing a crucial role in the electronics industry.
Light-Emitting Materials
Indoloquinoxalines are used as light-emitting materials . This makes them valuable in the production of devices such as LEDs and other light-emitting devices.
Sensor Materials
They are used as sensor materials . Their sensitivity to various physical and chemical stimuli makes them useful in the creation of various types of sensors.
Antiviral Activity
Some indoloquinoxalines exhibit antiviral activity . This makes them potential candidates for the development of new antiviral drugs.
Antitumor Activity
Indoloquinoxalines have shown antitumor activity . This suggests that they could be used in the development of new cancer treatments.
Antidiabetic Activity
Some indoloquinoxalines, including 9-Chloro-6-methylindolo[3,2-b]quinoxaline, have demonstrated antidiabetic activity . This indicates their potential use in the treatment of diabetes.
Electrophilic Substitution
The nitration and bromination of 6-methylindolo[3,2-b]quinoxaline take place in the 9 position . This property is useful in various chemical reactions and processes.
Mechanism of Action
Target of Action
Similar compounds, such as pyrrolo[3,2-b]quinoxaline derivatives, have been reported to act as kinase inhibitors .
Mode of Action
It can be inferred from related compounds that it may interact with its targets (possibly kinases) and cause changes that inhibit their function .
Biochemical Pathways
Related compounds have been found to affect pathways such as oxidative phosphorylation, unfolded protein response, proteasome pathway, pi3k/akt/mtor signaling, spliceasome and dna repair .
Result of Action
Related compounds have shown high efficacy in controlling tumor size in relevant lymphoma models .
properties
IUPAC Name |
9-chloro-6-methylindolo[3,2-b]quinoxaline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClN3/c1-19-13-7-6-9(16)8-10(13)14-15(19)18-12-5-3-2-4-11(12)17-14/h2-8H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXJNINUNSFIGJN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)Cl)C3=NC4=CC=CC=C4N=C31 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-Chloro-6-methylindolo[3,2-b]quinoxaline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(methoxymethyl)-2-[4-(3-phenylpropanoyl)piperazin-1-yl][1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one](/img/structure/B2622244.png)
![N-tert-butyl-3-[(5E)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide](/img/structure/B2622250.png)
![N-butyl-1-(4-{[(2,5-dimethylphenyl)sulfonyl]amino}phenyl)cyclobutanecarboxamide](/img/structure/B2622257.png)
![2-(3-Nitrophenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine](/img/structure/B2622260.png)
![7-(4-fluorophenyl)-3-((2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one](/img/structure/B2622265.png)
![4-[8-Amino-3-[4-(but-2-ynoylamino)butanoyl]imidazo[1,5-a]pyrazin-1-yl]-N-pyridin-2-ylbenzamide](/img/structure/B2622267.png)